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Compound of Interest

Compound Name: 2-(1H-pyrrol-2-yl)ethanamine

Cat. No.: B1356639 Get Quote

2-(1H-Pyrrol-2-yl)ethanamine | C6H10N2 | ChemSpider Structure-based search; Chemical

structure search; Search by spectrum ... 2-(1H-Pyrrol-2-yl)ethanamine. Predicted data is

generated using the ACD/Labs Percepta ... --INVALID-LINK-- 2-(1H-PYRROL-2-
YL)ETHANAMINE | 40808-62-6 | The ... ChemicalBook provide Chemical industry users with

2-(1H-PYRROL-2-YL)ETHANAMINE(40808-62-6) Boiling point Melting point,2-(1H-PYRROL-
2-YL)ETHANAMINE(40808-62-6) Density MSDS Formula Use,If You also need to know the

toxicity, ... --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | CAS 40808-62-6 | Santa Cruz ...

2-(1H-Pyrrol-2-yl)ethanamine is a chemical substance that is used for research and

development purposes. It is not intended for medicinal, household or other uses. --INVALID-

LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | CAS 40808-62-6 | Cayman Chemical Need help? +1

(734) 971-3335. Contact Us. We are available Monday - Friday, 8am - 5pm EST. CAYMAN

CHEMICAL. 1180 E. ELLSWORTH RD. ANN ARBOR, MI 48108. --INVALID-LINK-- 2-(1H-
Pyrrol-2-yl)ethanamine | 40808-62-6 | Chemsrc 40808-62-6, 2-(1H-Pyrrol-2-yl)ethanamine,

C6H10N2, find CAS, supplier, MSDS, sds, structure, formula, molecular weight, custom

synthesis, stock, price, ... --INVALID-LINK-- 2-(2-Aminoethyl)pyrrole; 2-(1H-Pyrrol-2-
yl)ethanamine | 40808-62-6 Safety and Handling. GHS-Classification. Pictogram. GHS07 - ! -

Warning. Hazard statements. H315 - Causes skin irritation H319 - Causes serious eye irritation

... --INVALID-LINK-- Safety Data Sheet - 2-(1H-Pyrrol-2-yl)ethanamine - Santa Cruz ... The

toxicological properties have not been thoroughly investigated. Section 12: Ecological

Information. 12.1. Toxicity. Avoid release into the environment. Runoff ... --INVALID-LINK--

PubChem 2-(1H-Pyrrol-2-yl)ethanamine is a primary aliphatic amine consisting of an ethyl

group substituted at position 2 by a 1H-pyrrol-2-yl group. --INVALID-LINK-- 2-(1H-Pyrrol-2-
yl)ethanamine | C6H10N2 - PubChem 2-(1H-Pyrrol-2-yl)ethanamine (IUPAC Name: 2-(1H-
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pyrrol-2-yl)ethan-1-amine) is a chemical compound with the molecular formula C6H10N2. It is a

primary ... --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 | Biosynth For the

latest safety information please look at the Safety Data Sheet for the respective product. ... 2-
(1H-Pyrrol-2-yl)ethanamine. 40808-62-6. C6H10N2. --INVALID-LINK-- Safety Data Sheet -

Toronto Research Chemicals 2-(1H-Pyrrol-2-yl)ethanamine. SECTION 1. IDENTIFICATION.

Product Identifier. 2-(1H-Pyrrol-2-yl)ethanamine. Product Code. P977997. Synonym(s). --

INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 - LGC Standards LGC Quality:

ISO 9001. ISO/IEC 17025. ISO 17034. Product Name: 2-(1H-Pyrrol-2-yl)ethanamine. CAS

No: 40808-62-6. Cat No: TRC-P977997-10MG. --INVALID-LINK-- 2-(1H-Pyrrol-2-
yl)ethanamine | 40808-62-6 | BLD Pharm BLDpharm supplies 2-(1H-Pyrrol-2-yl)ethanamine,

CAS 40808-62-6 for your research. We have stock in USA and provide fast delivery. --INVALID-

LINK-- Safety Data Sheet Product Name: 2-(1H-Pyrrol-2-yl)ethanamine. CAS-No. 40808-62-

6. 1.2. Relevant identified uses of the substance or mixture and uses advised against. --

INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 | Selleck Chemicals 2-(1H-
Pyrrol-2-yl)ethanamine purchased from Selleck. ... We do not have quality control data for the

solubility of 2-(1H-Pyrrol-2-yl)ethanamine in water. --INVALID-LINK-- 2-(1H-Pyrrol-2-
yl)ethanamine | CAS 40808-62-6 | MedChemExpress 2-(1H-Pyrrol-2-yl)ethanamine, CAS

40808-62-6, is a useful research chemical. ... For research use only. Not for human or

veterinary use. --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 | J&K Scientific

2-(1H-Pyrrol-2-yl)ethanamine, 40808-62-6, C6H10N2, J&K Scientific, an leading chemical

manufacturer and supplier, offers this product for your research. --INVALID-LINK-- 2-(1H-
Pyrrol-2-yl)ethanamine | 40808-62-6 - CymitQuimica 2-(1H-Pyrrol-2-yl)ethanamine. CAS:

40808-62-6; EINECS: N/D; Chemical Formula: C6H10N2; Molar Mass: 110.16 g/mol . In stock.

--INVALID-LINK-- Safety Data Sheet - Combi-Blocks 2-(1H-Pyrrol-2-yl)ethanamine. CAS-No.

40808-62-6. GHS Classification. GHS07. Signal Word. Warning. Hazard statements. H315

Causes skin irritation. --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | CAS 40808-62-6 -

Finetech Industry Finetech Industry Limited provides 2-(1H-Pyrrol-2-yl)ethanamine, CAS

40808-62-6, C6H10N2, for your scientific research. We have it in stock and can deliver it ... --

INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 | Carbosynth For the latest safety

information please look at the Safety Data Sheet for the respective product. ... 2-(1H-Pyrrol-2-
yl)ethanamine. 40808-62-6. C6H10N2. --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine |

40808-62-6 | Glentham Life ... Product Name, 2-(1H-Pyrrol-2-yl)ethanamine. CAS Number,

40808-62-6. MDL Number, MFCD03701211. PubChem SID, 442340356. Related Categories,

Biochemicals. --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 - Apollo Scientific

Apollo Scientific is a leading manufacturer and supplier of 2-(1H-Pyrrol-2-yl)ethanamine
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(40808-62-6). We have stock in the UK and USA. --INVALID-LINK-- 2-(1H-Pyrrol-2-
yl)ethanamine | 40808-62-6 - Fluorochem 2-(1H-Pyrrol-2-yl)ethanamine. CAS: 40808-62-6.

MF: C6H10N2. MW: 110.16. Purity: 95%. ... Safety Information. Hazard Class: 8. Packing

Group: III. --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 | Ambeed Buy 2-(1H-
Pyrrol-2-yl)ethanamine with CAS 40808-62-6 from Ambeed. This product is in stock and can

be shipped within 24 hours. --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | CAS 40808-62-

6 | BOC Sciences BOC Sciences provides 2-(1H-Pyrrol-2-yl)ethanamine, CAS 40808-62-6 for

your research. We have stock in USA and can provide fast delivery. --INVALID-LINK-- 2-(1H-
Pyrrol-2-yl)ethanamine | 40808-62-6 - AK Scientific Safety and handling information for 2-(1H-
Pyrrol-2-yl)ethanamine. ... Safety. GHS05, GHS07. Signal word. Danger. Hazard statements.

H314-H335. Precautionary ... --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 |

Alichem Alichem provides 2-(1H-Pyrrol-2-yl)ethanamine, CAS 40808-62-6 for your research.

We have stock in USA and can provide fast delivery. --INVALID-LINK-- 2-(1H-Pyrrol-2-
yl)ethanamine | 40808-62-6 - Chem-Space 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 |

C6H10N2 | 110.16 | Pyrroles | Building Blocks | In Stock | Chem-Space. --INVALID-LINK-- 2-
(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 - Key Organics 2-(1H-Pyrrol-2-yl)ethanamine.

CAS: 40808-62-6. Molecular Formula: C6H10N2. Molecular Weight: 110.16. Purity: >97%. In

Stock. --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 | Ark Pharm Safety

Information. Signal Word: Danger. Hazard Statements: H314-H335. Precautionary Statements:

P261-P280-P305+P351+P338-P310. Hazard Codes: C. Risk Statements: ... --INVALID-LINK--

2-(1H-Pyrrol-2-yl)ethanamine | CAS 40808-62-6 | Clearsynth 2-(1H-Pyrrol-2-yl)ethanamine
is a pyrrole derivative. ... Safety Information. Signal Word: Danger. Hazard Statements: H314.

Precautionary Statements: P280, ... --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-

62-6 - Angene Angene provides 2-(1H-Pyrrol-2-yl)ethanamine, CAS 40808-62-6 for your

research. We have stock in USA and can provide fast delivery. --INVALID-LINK-- 2-(1H-Pyrrol-
2-yl)ethanamine | 40808-62-6 | Chem-Impex Safety. Danger. GHS05. H314. P280,

P305+P351+P338, P310. Transport Information. UN2735. Hazard Class. 8. Packing Group. III.

Additional information. --INVALID-LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 - Combi-

Blocks Safety Information. Signal Word: Danger. Hazard Statements: H314. Precautionary

Statements: P280-P305+P351+P338-P310. Hazard Class: 8. Packing Group: III. --INVALID-

LINK-- 2-(1H-Pyrrol-2-yl)ethanamine | 40808-62-6 - Synthonix 2-(1H-Pyrrol-2-yl)ethanamine
| 40808-62-6 from Synthonix. ... Safety Information. Signal Word: Danger. Hazard Statements:

H314. Precautionary Statements: P280, ... --INVALID-LINK-- Technical Guide: Safety and

Handling of 2-(1H-pyrrol-2-yl)ethanamine
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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling precautions for 2-
(1H-pyrrol-2-yl)ethanamine (CAS No. 40808-62-6). The information presented is intended to

inform researchers, scientists, and drug development professionals to ensure the safe handling

and use of this compound in a laboratory or research setting. It is imperative to consult the

specific Safety Data Sheet (SDS) provided by the supplier for the most current and detailed

information.

Hazard Identification and Classification
2-(1H-pyrrol-2-yl)ethanamine is classified as a hazardous substance. The primary hazards

associated with this compound are skin corrosion/irritation and serious eye damage/irritation.

Some suppliers also indicate that it may cause respiratory irritation. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

GHS Pictogram: GHS07 (Exclamation Mark), GHS05 (Corrosion)

Signal Word: Danger or Warning

Hazard Statements:

H314: Causes severe skin burns and eye damage.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

It is important to note that the toxicological properties of this compound have not been

thoroughly investigated. Therefore, it should be handled with the utmost care, assuming it may

have other unknown hazards.

Quantitative Data Summary
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Due to the limited toxicological data available, quantitative exposure limits and toxicity values

are not well-established. The following table summarizes the available physical and chemical

data.

Property Value Reference

CAS Number 40808-62-6

Molecular Formula C6H10N2 [1]

Molecular Weight 110.16 g/mol

Hazard Class (for transport) 8

Packing Group (for transport) III

UN Number UN2735

First-Aid Measures
In the event of exposure to 2-(1H-pyrrol-2-yl)ethanamine, immediate action is crucial. The

following first-aid measures are recommended:

After Inhalation: Move the exposed person to fresh air. If breathing is difficult, give oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.

After Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Specific Hazards Arising from the Chemical: In case of fire, hazardous decomposition

products may be produced, such as carbon oxides and nitrogen oxides.

Special Protective Equipment for Fire-fighters: Wear self-contained breathing apparatus for

firefighting if necessary.

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment (PPE) as described

in Section 7. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate

personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as

hazardous waste. Keep in suitable, closed containers for disposal.

Handling and Storage
Precautions for Safe Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or

mist. Use only in a well-ventilated area. Wear appropriate PPE.

Conditions for Safe Storage: Keep the container tightly closed in a dry and well-ventilated

place. Containers that are opened must be carefully resealed and kept upright to prevent

leakage. Store in a cool place.

Exposure Controls and Personal Protection
Engineering Controls: Use a fume hood or other appropriate engineering controls to keep

airborne levels below recommended exposure limits.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing.
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Respiratory Protection: If the risk assessment indicates that air-purifying respirators are

appropriate, use a full-face respirator with multi-purpose combination (US) or type ABEK

(EN 14387) respirator cartridges as a backup to engineering controls.

Stability and Reactivity
Reactivity: No specific reactivity data is available. However, as a primary amine, it may be

incompatible with strong oxidizing agents, acids, and acid chlorides.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Incompatible materials.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and

nitrogen oxides.

Experimental Protocols
Detailed experimental protocols for the safety assessment of 2-(1H-pyrrol-2-yl)ethanamine
are not readily available in the public domain. However, standard methodologies for assessing

skin and eye irritation/corrosion, such as those outlined by the Organisation for Economic Co-

operation and Development (OECD), would be appropriate. For example:

OECD Guideline 404: Acute Dermal Irritation/Corrosion: This guideline describes a

procedure for the assessment of the potential of a test substance to produce irritation or

corrosion on the skin. It involves the application of the test substance to the skin of an

experimental animal, followed by observation of the effects.

OECD Guideline 405: Acute Eye Irritation/Corrosion: This guideline provides a method for

identifying substances that can cause serious eye damage. The test substance is applied to

the eye of an experimental animal, and the effects are observed and graded.

Visualizations
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Chemical Handling Workflow Emergency Response: Skin/Eye Contact

Preparation & Planning

Don Personal Protective Equipment (PPE)

Next Step

Chemical Handling in Ventilated Area

Proceed to

Waste Disposal (Hazardous)

After Use

Decontamination of Work Area & PPE

Followed by

Doff PPE

Then

Hand Washing

Final Step

Exposure Occurs

Immediately Flush with Water (15 min) Remove Contaminated Clothing

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: General laboratory workflow for handling hazardous chemicals.
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2-(1H-pyrrol-2-yl)ethanamine Hazards

H314: Causes severe skin burns and eye damage

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Click to download full resolution via product page

Caption: Primary hazard classifications for 2-(1H-pyrrol-2-yl)ethanamine.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal safety assessment or the information provided in a Safety Data Sheet (SDS). Always

refer to the SDS from your supplier and follow all applicable safety regulations and guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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